6-({[2-(3,4-dimethoxyphenyl)ethyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[2-(3,4-dimethoxyphenyl)ethylcarbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C18H23NO5/c1-23-15-8-7-12(11-16(15)24-2)9-10-19-17(20)13-5-3-4-6-14(13)18(21)22/h3-4,7-8,11,13-14H,5-6,9-10H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: MHTZDXWVHGUFRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CC=CCC2C(=O)O)OC
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol

Description

The compound “6-({[2-(3,4-dimethoxyphenyl)ethyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid” is a complex organic molecule. It contains a cyclohexene ring, a carboxylic acid group, and an amine group attached to a 3,4-dimethoxyphenyl ethyl group. The 3,4-dimethoxyphenyl ethyl group is an analogue of the major human neurotransmitter dopamine, where the 3- and 4-position hydroxy groups have been replaced with methoxy groups.

Synthesis Analysis

The synthesis of such complex molecules often involves multi-step reactions. One possible method could involve the use of Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This reaction uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Another possible method could involve the use of a radical approach for the protodeboronation of alkyl boronic esters.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques, including Fourier-transform infrared spectroscopy (FTIR), high-resolution electrospray ionization mass spectrometry (HRESIMS), and one-dimensional (1D) and two-dimensional (2D) nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple functional groups. For instance, the amine group can participate in reactions such as acylation, alkylation, and condensation. The carboxylic acid group can undergo reactions such as esterification, amidation, and decarboxylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, its solubility can be determined using solubility tests, its melting point and boiling point can be determined using thermal analysis techniques, and its optical properties can be determined using UV-Visible spectroscopy.

Future Directions

The future directions for the study of this compound could include further investigation of its synthesis, characterization, and potential applications. This could involve the development of more efficient synthesis methods, more detailed structural analysis, and exploration of its potential biological activities.